Cas no 132070-04-3 (Benzoyl chloride, 5-amino-2-chloro-4-fluoro- (9CI))

• Product Name: Benzoyl chloride, 5-amino-2-chloro-4-fluoro- (9CI)
• CAS No: 132070-04-3
• MF: C₇H₄Cl₂FNO
• MW: 208.017163276672
• CID: 868011
• Update Time: 2025-04-19

Benzoyl chloride, 5-amino-2-chloro-4-fluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 5-amino-2-chloro-4-fluoro- (9CI)
• 5-amino-2-chloro-4-fluorobenzoyl chloride

• Inchi： 1S/C7H4Cl2FNO/c8-4-2-5(10)6(11)1-3(4)7(9)12/h1-2H,11H2
• InChI Key： WMKYJYVGVABKEQ-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C1=CC(N)=C(F)C=C1Cl

Computed Properties

• Exact Mass: 206.96552
• Monoisotopic Mass: 206.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1A^2

Experimental Properties

• PSA: 43.09